4-(2-Fluoro-3-trifluoromethylphenyl)-3-methoxybenzoic acid, 95%

• IUPAC Name: 4-[2-fluoro-3-(trifluoromethyl)phenyl]-3-methoxybenzoic acid
• InChI: InChI=1S/C15H10F4O3/c1-22-12-7-8(14(20)21)5-6-9(12)10-3-2-4-11(13(10)16)15(17,18)19/h2-7H,1H3,(H,20,21)
• InChI Key: QOOUJHJETSFWOC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)O)C2=C(C(=CC=C2)C(F)(F)F)F
• Molecular Formula: C15H10F4O3
• DSSTOX Substance ID: DTXSID90691825
• Molecular Weight: 314.23 g/mol
• CAS RN: 1261988-61-7

Description

4-(2-Fluoro-3-trifluoromethylphenyl)-3-methoxybenzoic acid, 95% (4-F3TMPA) is a synthetic compound with a wide range of applications in scientific research. It is used as a reagent in organic synthesis and as a biochemical tool in biochemistry and physiology research.

Mechanism of Action

4-(2-Fluoro-3-trifluoromethylphenyl)-3-methoxybenzoic acid, 95% acts as a proton donor in organic synthesis and biochemistry. It donates a proton to the substrate, which facilitates the formation of a new bond between the substrate and the 4-(2-Fluoro-3-trifluoromethylphenyl)-3-methoxybenzoic acid, 95% molecule. This process is known as protonation and is essential for the synthesis of many compounds.
Biochemical and Physiological Effects
4-(2-Fluoro-3-trifluoromethylphenyl)-3-methoxybenzoic acid, 95% has no known biochemical or physiological effects. It is used solely as a reagent and biochemical tool and does not interact directly with biological systems.

Advantages and Limitations for Lab Experiments

4-(2-Fluoro-3-trifluoromethylphenyl)-3-methoxybenzoic acid, 95% has several advantages for lab experiments. It is a highly reactive compound and is stable in a wide range of temperatures and pH levels. It is also non-toxic and does not interact with biological systems. The main limitation of 4-(2-Fluoro-3-trifluoromethylphenyl)-3-methoxybenzoic acid, 95% is that it is not readily available and must be synthesized from starting materials.

Future Directions

There are several potential future directions for the use of 4-(2-Fluoro-3-trifluoromethylphenyl)-3-methoxybenzoic acid, 95% in scientific research. It could be used to study the structure and function of proteins, enzymes, and other biomolecules. It could also be used to synthesize various compounds such as amino acids, peptides, and proteins. In addition, it could be used in the development of new drugs and in the synthesis of complex organic molecules. Finally, it could be used to study the interactions between small molecules and biological systems.

Synthesis Methods

4-(2-Fluoro-3-trifluoromethylphenyl)-3-methoxybenzoic acid, 95% can be synthesized by a three-step procedure. The first step involves the reaction of 2-fluoro-3-trifluoromethylphenol with ethyl chloroformate in a 1:1 molar ratio in anhydrous acetonitrile to form the corresponding ester. The second step is the reaction of the ester with 3-methoxybenzoic acid in a 1:1 molar ratio in anhydrous acetonitrile to form the amide. The third step is the reduction of the amide with sodium borohydride in anhydrous acetonitrile to form 4-(2-Fluoro-3-trifluoromethylphenyl)-3-methoxybenzoic acid, 95% in 95% purity.

Scientific Research Applications

4-(2-Fluoro-3-trifluoromethylphenyl)-3-methoxybenzoic acid, 95% is used in various scientific research applications such as organic synthesis, biochemistry, and physiology. It is used as a reagent in organic synthesis to synthesize various compounds such as amino acids, peptides, and proteins. It is also used as a biochemical tool in biochemistry and physiology research to study the structure and function of proteins, enzymes, and other biomolecules.